Cas no 1353988-73-4 ([3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid)

• Product Name: [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid
• CAS No: 1353988-73-4
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 2160497
• Update Time: 2025-06-10

[3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid
• 2-(3-(N-Methylacetamido)piperidin-1-yl)acetic acid
• (R)-2-(3-(N-Methylacetamido)piperidin-1-yl)acetic acid
• (S)-2-(3-(N-Methylacetamido)piperidin-1-yl)acetic acid
• AM95003
• [3-(acetylmethylamino)piperidin-1-yl]acetic acid

• Inchi： 1S/C10H18N2O3/c1-8(13)11(2)9-4-3-5-12(6-9)7-10(14)15/h9H,3-7H2,1-2H3,(H,14,15)
• InChI Key： MXAUEFAZAUYOPH-UHFFFAOYSA-N
• SMILES： O=C(C)N(C)C1CN(CC(=O)O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Topological Polar Surface Area: 60.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid

Professional Introduction to [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic Acid (CAS No. 1353988-73-4)

[3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1353988-73-4, has garnered considerable attention due to its potential applications in drug development and medicinal research. The molecular structure of [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid incorporates a piperidine ring, which is a common motif in many bioactive molecules, enhancing its pharmacological relevance.

The presence of an acetyl-methyl-amino group in the molecule contributes to its versatility, enabling various chemical modifications that can be tailored for specific therapeutic targets. This feature makes [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid a valuable scaffold for the synthesis of novel pharmaceutical agents. Recent advancements in medicinal chemistry have highlighted the importance of such scaffolds in developing drugs with improved efficacy and reduced side effects.

In the context of contemporary research, [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid has been explored for its role in modulating biological pathways associated with neurological disorders. Studies have demonstrated its potential in interacting with specific receptors and enzymes, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The piperidine ring, a key structural component, is known for its ability to cross the blood-brain barrier, making it an attractive moiety for central nervous system (CNS) drug design.

Furthermore, the acetyl-methyl-amino group provides a site for further functionalization, allowing chemists to develop derivatives with enhanced pharmacokinetic properties. This includes modifications that can improve solubility, metabolic stability, and target specificity. The compound's ability to undergo selective interactions with biological targets underscores its significance in the development of targeted therapies.

Recent publications have reported on the synthesis and characterization of [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid derivatives, showcasing their potential as lead compounds for drug discovery. These studies have employed cutting-edge techniques such as high-throughput screening and computational modeling to identify promising candidates. The integration of these methodologies has accelerated the process of identifying novel therapeutic agents derived from this compound.

The pharmacological profile of [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid has also been investigated in preclinical models. Initial findings suggest that it exhibits promising activity against various disease states, including inflammation and pain management. The compound's ability to interact with multiple biological pathways makes it a versatile tool for exploring new therapeutic strategies.

From a synthetic chemistry perspective, [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid serves as a versatile intermediate in the preparation of more complex molecules. Its structural features allow for diverse chemical transformations, enabling the creation of libraries of compounds for screening purposes. This approach is particularly valuable in drug discovery pipelines where rapid access to large numbers of structurally diverse molecules is essential.

The growing interest in [3-(Acetyl-methyl-amino)-piperidin-1-yl]-acetic acid underscores its potential as a building block for future pharmaceuticals. As research continues to uncover new applications and derivatives, this compound is likely to play an increasingly important role in medicinal chemistry and drug development. The combination of its unique structural features and pharmacological properties makes it a compelling candidate for further exploration.